Citreoviridin-13C23
Catalog No.
S15742778
CAS No.
M.F
C23H30O6
M. Wt
425.31 g/mol
Availability
In Stock
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Product Name
Citreoviridin-13C23
IUPAC Name
6-[(1E,3E,5E,7E)-8-[(2S,3R,4R,5R)-3,4-dihydroxy-2,4,5-tri((113C)methyl)(2,3,4,5-13C4)oxolan-2-yl]-7-(113C)methyl(1,2,3,4,5,6,7,8-13C8)octa-1,3,5,7-tetraenyl]-4-(113C)methoxy-5-(113C)methyl(2,3,4,5,6-13C5)pyran-2-one
Molecular Formula
C23H30O6
Molecular Weight
425.31 g/mol
InChI
InChI=1S/C23H30O6/c1-15(14-22(4)21(25)23(5,26)17(3)29-22)11-9-7-8-10-12-18-16(2)19(27-6)13-20(24)28-18/h7-14,17,21,25-26H,1-6H3/b8-7+,11-9+,12-10+,15-14+/t17-,21+,22+,23+/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1,16+1,17+1,18+1,19+1,20+1,21+1,22+1,23+1
InChI Key
JLSVDPQAIKFBTO-GDXHUPMCSA-N
Canonical SMILES
CC1C(C(C(O1)(C)C=C(C)C=CC=CC=CC2=C(C(=CC(=O)O2)OC)C)O)(C)O
Isomeric SMILES
[13CH3][13C@@H]1[13C@]([13C@H]([13C@](O1)([13CH3])/[13CH]=[13C](\[13CH3])/[13CH]=[13CH]/[13CH]=[13CH]/[13CH]=[13CH]/[13C]2=[13C]([13C](=[13CH][13C](=O)O2)O[13CH3])[13CH3])O)([13CH3])O
XLogP3
2.6
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
425.28139989 g/mol
Monoisotopic Mass
425.28139989 g/mol
Heavy Atom Count
29
Dates
Last modified: 08-15-2024
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